1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one
Overview
Description
“1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one” is a chemical compound with the IUPAC name 1-[2-(difluoromethoxy)-4-fluorophenyl]ethanone . It has a molecular weight of 204.15 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7F3O2/c1-5(13)7-3-2-6(10)4-8(7)14-9(11)12/h2-4,9H,1H3 . This code provides a detailed description of the molecule’s structure, including the number and arrangement of its atoms.Physical and Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Crystal Structure and Interaction Analysis : The compound 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone, which shares structural similarities with 1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-one, has been studied for its crystal structure. In the crystal, molecules are linked by weak C—H⋯O hydrogen bonds, forming inversion dimers with R 2 2(16) graph-set motifs. This research provides insights into molecular interactions and stability in crystal structures (Abdel‐Aziz et al., 2012).
Liquid Crystal Research : The study of liquid crystals with fluorinated molecules, such as 1-[3-fluoro-4-(1-methylheptyloxycarbonyl)phenyl]-2-[4-2,2,3,3,4,4,4-heptafluorobutoxybutoxy)biphenyl-4-yl]ethane, reveals rich polymorphism in their phases. These studies are crucial for understanding the dynamics in ferro- and antiferroelectric phases, which has implications in the development of advanced materials and technologies (Kolek et al., 2013).
Fluorination Capabilities and Stability : The discovery of 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride as a deoxofluorinating agent highlights its high thermal stability and resistance to hydrolysis. This agent is important for its fluorination capabilities, including deoxofluoro-arylsulfinylation with high stereoselectivity, which is significant in the synthesis of fluorinated compounds used in drug discovery (Umemoto et al., 2010).
Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes : The use of fluoroform as a source of difluorocarbene for converting phenols and thiophenols to difluoromethoxy and difluorothiomethoxy derivatives is a significant advancement. This method offers moderate to good yields of the respective products, contributing to the development of new synthetic routes in organic chemistry (Thomoson & Dolbier, 2013).
Organometallic Research : The study of ruthenium allenylidene/alkenylcarbyne complexes, including those derived from 1-(4-fluorophenyl)prop-2-yn-1-ol, provides insights into the synthesis of γ-substituted vinylidene, chroman-2-ylidene, and hexahydrochromen-2-ylidene. This research is significant for understanding the reactivity and applications of these organometallic complexes in catalysis and material science (Bustelo et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
1-[2-(difluoromethoxy)-4-fluorophenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-5(13)7-3-2-6(10)4-8(7)14-9(11)12/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWMOUUMPTVYZAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)F)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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